Cas no 2034226-24-7 (N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine)

• Product Name: N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine
• CAS No: 2034226-24-7
• MF: C₁₆H₁₅F₃N₆S
• MW: 380.390711069107
• CID: 5468882
• Update Time: 2025-06-15

N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine
• N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]thieno[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C16H15F3N6S/c17-16(18,19)12-7-13(21-8-20-12)25-4-1-10(2-5-25)24-14-11-3-6-26-15(11)23-9-22-14/h3,6-10H,1-2,4-5H2,(H,22,23,24)
• InChI Key： MNQNZPJJVNSQAH-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2NC1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1

Computed Properties

• Exact Mass: 380.10310016 g/mol
• Monoisotopic Mass: 380.10310016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.1
• Molecular Weight: 380.4

Additional information on N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine

Recent Advances in the Study of N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine (CAS: 2034226-24-7)

In recent years, the compound N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine (CAS: 2034226-24-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrimidine and trifluoromethylpyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the introduction of the trifluoromethyl group, which is known to enhance the metabolic stability and binding affinity of pharmaceutical agents. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways, particularly those involved in cell proliferation and immune response modulation. In vitro assays have demonstrated its high selectivity for target kinases, with IC50 values in the nanomolar range. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its kinase targets, highlighting the critical role of the thienopyrimidine core in stabilizing these interactions.

Preclinical evaluations of N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine have shown promising results in animal models of cancer and autoimmune diseases. In xenograft models of solid tumors, the compound exhibited significant tumor growth inhibition, with minimal off-target effects. Additionally, pharmacokinetic studies have indicated favorable bioavailability and tissue distribution profiles, supporting its potential for further clinical development.

Despite these encouraging findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Moreover, comprehensive toxicology assessments are required to ensure its safety profile in humans. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-{thieno[2,3-d]pyrimidin-4-yl}-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine represents a promising candidate for the treatment of various diseases, particularly those mediated by kinase signaling pathways. Ongoing research efforts aim to further elucidate its therapeutic potential and address the remaining challenges in its development. This compound exemplifies the innovative approaches being pursued in the field of chemical biology and drug discovery, underscoring the importance of interdisciplinary collaboration in advancing medical science.